Cas no 28047-15-6 (Phenylacetyl L-Glutamine)

• Product Name: Phenylacetyl L-Glutamine
• CAS No: 28047-15-6
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• MDL: MFCD01725188
• CID: 259961
• PubChem ID: 92258
• Update Time: 2025-06-28

Phenylacetyl L-Glutamine Chemical and Physical Properties

Names and Identifiers

• (S)-5-Amino-5-oxo-2-(2-phenylacetamido)pentanoic acid
• Phenylacetyl L-Glutamine
• L-Glutamine,N2-(2-phenylacetyl)-
• Phenylacetyl L-Gluta
• Phenylacetylglutamine
• Phenylac-Gln-OH
• (2S)-5-amino-5-oxo-2-[(2-phenylacetyl)amino]pentanoic acid
• N(2)-phenylacetyl-L-glutamine
• Phenylacetyl-L-glutamine
• PA-L-Glutamine
• alpha-N-Phenylacetyl-L-glutamine
• L-N(sup 2)-(Phenylacetyl)glutamine
• L-Glutamine, N2-(phenylacetyl)-
• Glutamine, N2-(phenylacetyl)-, L-
• JFLIEFSWGNOPJJ-JTQLQIEISA-N
• N(2)-(phenylacetyl)-L-glutamine
• 92358I79RG
• Glutamine, N(sup 2)-(phenylacetyl)-, L-
• N2-phenylacetyl-L-
• CHEBI:17884
• CS-0031369
• BRN 2593680
• ANTINEOPLASTON AS2-1 COMPONENT PHENYLACETYLGLUTAMINE
• DTXSID90182324
• PHENYLACETYLGLUTAMINE [WHO-DD]
• NSC 203800
• L-N(sup 2)-(Phenylacetyl)
• ANTINEOPLASTON AS 2-1 COMPONENT PHENYLACETYLGLUTAMINE
• DS-16807
• PHENYLACETYLGLUTAMINE [MI]
• PhenylAc-Gln-OH, AldrichCPR
• C04148
• (2S)-4-carbamoyl-2-(2-phenylacetamido)butanoic acid
• MFCD01725188
• N-Phenylacetyl-L-glutamine (Phenylacetylglutamine)
• NSC-203800
• Phenyl-Ac-Gln-OH
• S6076
• ASTUGENAL COMPONENT PHENYLACETYLGLUTAMINE
• AKOS010385089
• 1ST15417
• A819301
• UNII-92358I79RG
• (S)-5-Amino-5-oxo-2-(2-phenylacetamido)pentanoicacid
• HY-W050026
• 28047-15-6
• Q7181415
• FD21545
• SCHEMBL236527
• CHEMBL4303372
• NS00014900
• N2-(2-Phenylacetyl)-L-glutamine
• 3-09-00-02227 (Beilstein Handbook Reference)
• BRD-K70592483-001-01-0

• MDL： MFCD01725188
• Inchi： 1S/C13H16N2O4/c14-11(16)7-6-10(13(18)19)15-12(17)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H2,14,16)(H,15,17)(H,18,19)/t10-/m0/s1
• InChI Key： JFLIEFSWGNOPJJ-JTQLQIEISA-N
• SMILES： OC([C@H](CCC(N)=O)NC(CC1C=CC=CC=1)=O)=O
• BRN： 2593680

Computed Properties

• Exact Mass: 264.11100
• Monoisotopic Mass: 264.111007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0
• Topological Polar Surface Area: 110

Experimental Properties

• Color/Form: No data available
• Density: 1.279
• Melting Point: 106 ºC
• Boiling Point: 646.6±55.0 °C at 760 mmHg
• Flash Point: 344.9±31.5 °C
• Refractive Index: 1.595
• PSA: 109.49000
• LogP: 1.15520

Phenylacetyl L-Glutamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Phenylacetyl L-Glutamine

Phenylacetyl L-Glutamine (CAS No. 28047-15-6): A Comprehensive Overview

Phenylacetyl L-Glutamine, with the chemical identifier CAS No. 28047-15-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural properties, plays a pivotal role in various biological processes and has been the subject of extensive studies due to its potential therapeutic applications. The phenylacetyl moiety and the L-glutamine backbone contribute to its multifaceted functionality, making it a valuable candidate for further exploration in drug development and biotechnology.

The synthesis and characterization of Phenylacetyl L-Glutamine have been refined through advanced chemical methodologies, ensuring high purity and efficacy. The compound's molecular structure, featuring an acetylated derivative of L-glutamine with a phenyl group, enables it to interact with various biological targets. This interaction is crucial for understanding its mechanism of action and potential applications in treating a range of medical conditions.

Recent research has highlighted the significance of Phenylacetyl L-Glutamine in modulating immune responses and cellular signaling pathways. Studies have demonstrated its ability to enhance the activity of certain enzymes and receptors, which are integral to immune function. The compound's potential in bolstering the immune system makes it a promising candidate for developing novel therapeutic strategies against infectious diseases and inflammatory disorders.

In addition to its immunomodulatory properties, Phenylacetyl L-Glutamine has shown promise in neuroprotective applications. Research indicates that it can cross the blood-brain barrier and exert protective effects on neuronal cells. This capability is particularly relevant in the context of neurodegenerative diseases, where compounds that can mitigate neuronal damage are highly sought after. The compound's ability to interact with neurotransmitter systems suggests a dual role in both immunomodulation and neuroprotection.

The pharmacokinetic profile of Phenylacetyl L-Glutamine has been thoroughly investigated to optimize its delivery and efficacy. Studies have focused on understanding how the compound is metabolized and excreted by the body, as well as its stability under various conditions. These insights are crucial for formulating effective drug delivery systems that ensure sustained release and maximal therapeutic benefit.

The potential applications of Phenylacetyl L-Glutamine extend beyond immunomodulation and neuroprotection. Preliminary studies have explored its role in enhancing muscle recovery and tissue repair, making it a candidate for sports medicine and wound healing applications. The compound's ability to stimulate protein synthesis and reduce inflammation could lead to novel treatments for muscle injuries and chronic wounds.

The safety profile of Phenylacetyl L-Glutamine has been evaluated through preclinical studies, which have assessed its toxicity and potential side effects. These studies have provided valuable data on safe dosage ranges and potential interactions with other medications. The compound's favorable safety profile enhances its attractiveness as a therapeutic agent, particularly for long-term treatment regimens.

The future direction of research on Phenylacetyl L-Glutamine is promising, with ongoing studies aimed at elucidating its mechanisms of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative formulations and combination therapies that leverage the compound's unique properties.

In conclusion, Phenylacetyl L-Glutamine (CAS No. 28047-15-6) is a versatile compound with significant potential in pharmaceutical applications. Its ability to modulate immune responses, protect neurons, enhance tissue repair, and exhibit favorable pharmacokinetic properties make it a compelling candidate for further development. As research continues to uncover new insights into its biological functions, Phenylacetyl L-Glutamine is poised to play a crucial role in advancing therapeutic strategies across multiple medical disciplines.